Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0193379 Ethambutol, meso- 10054-06-5 C10H24N2O2 . 2 HCl
VC0194249 Adefovir 106941-25-7 C8H12N5O4P
VC0192841 5,6-Dimethoxy-2-(4-piperidinylmethyl)-1-indanone hydrochloride 120013-39-0 C17H23NO3·HCl
VC0193411 17-beta-Hydroxy Exemestane 122370-91-6 C20H26O2
VC0194893 4-(2-Amino-1-hydroxyethyl)benzene-1,2-diol 138-65-8 C10H15NO3
VC0193710 beta-bisabolol,(1S)-1-[(1S)-1,5-dimethyl-4-hexenyl]-4-methyl-3-cyclohexen-1-ol,beta-bisabolol 15352-77-9 C15H26O
VC0193904 2-(2-(2-Amino-6-chloro-9H-purin-9-yl)ethyl)propane-1,3-diol 172529-94-1 C10H14ClN5O2
VC0193685 N'-(Desmethyl)azithromycin 172617-84-4 C37H70N2O12
VC0196242 Ethyl fumarate 2459-05-4 C6H7O4-
VC0193395 2,6-Di-tert-butyl-4-methylene-2,5-cyclohexadienone 2607-52-5 C15H22O
VC0194932 Thyroxine Methyl Ester 32180-11-3 C16H13I4NO4
VC0194012 3-Hydroxy-4-methylthiophen-2(5H)-one 34876-35-2 C5H6O2S
VC0195525 Acepromazine maleate 3598-37-6 C23H26N2O5S
VC0195513 4-Chlorobenzhydrylamine hydrochloride 5267-39-0 C13H13Cl2N
VC0194422 Atorvastatin Acetonide 581772-29-4 C36H39FN2O5
VC0195528 2-Acetamidophenol 614-80-2 C8H9NO2
VC0193301 4-Methylbenzamide 619-55-6 C8H9NO
VC0193002 Des(isopropoxyethyl) Bisoprolol 62572-93-4 C13H21NO3
VC0193074 R-Doxazosin 70918-17-1 C23H25N5O5
VC0193321 4-Amino-5-imidazolecarboxamide hydrochloride 72-40-2 C4H7ClN4O
VC0194793 Ufiprazole 73590-85-9 C17H19N3O2S
VC0193712 2-Methyl-2-nitro-1,3-propanediol 77-49-6 C4H9NO4
VC0192768 Cetirizine 83881-51-0 C21H25ClN2O3
VC0195874 Dosulepin hydrochloride 897-15-4 C19H22ClNS
VC0195847 (2,3-Dimethylphenyl)(1H-imidazol-4-yl)methanone 91874-85-0 C12H12N2O